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Get Quote

This guide provides a comprehensive technical overview of 2-(2,6-Dichlorophenyl)succinic
acid (CAS Number: 42474-07-7), a specialized chemical intermediate. Aimed at researchers,
scientists, and professionals in drug development and agrochemical synthesis, this document
synthesizes available data on its chemical properties, potential synthesis pathways, analytical
characterization, and prospective applications. We will delve into the causality behind

experimental choices and provide a framework for its utilization in research and development.

Introduction: A Versatile Synthetic Building Block

2-(2,6-Dichlorophenyl)succinic acid is a dicarboxylic acid distinguished by a 2,6-
dichlorophenyl substituent. This structural feature is common in a variety of biologically active
molecules, positioning this compound as a valuable precursor in organic synthesis.[1] While
extensive biological or mechanistic data for this specific molecule are not widely published, its
architecture suggests considerable potential as a versatile building block in medicinal chemistry
and the development of novel chemical entities.[1] Its primary utility lies in its role as an
intermediate for creating more complex molecules with potential pharmacological or
agrochemical significance.[2] The presence of two carboxylic acid functional groups offers
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multiple avenues for chemical modification, such as the formation of esters, amides, and salts,
thereby enabling its integration into diverse synthetic research projects.[1]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in synthesis and biological screening.

Chemical and Physical Properties

Below is a summary of the key chemical and physical properties of 2-(2,6-
Dichlorophenyl)succinic acid.

Property Value

CAS Number 42474-07-7

Molecular Formula C10HsCl204

Molecular Weight 263.07 g/mol

IUPAC Name 2-(2,6-dichlorophenyl)butanedioic acid
Appearance Off-white solid

Purity >96%

Storage Conditions Storeat0-8°C

Topological Polar Surface Area (TPSA) 74.6 A2

LogP 2.6363

Data sourced from commercial supplier information and computational chemistry databases.[2]

[3]

Spectroscopic Characterization: Elucidating the
Molecular Structure

Spectroscopic techniques are crucial for confirming the identity and purity of 2-(2,6-
Dichlorophenyl)succinic acid.[1]
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* Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C):

o 'H NMR: The proton NMR spectrum is anticipated to show a multiplet in the aromatic
region (typically & 7.0-7.5 ppm) corresponding to the protons of the dichlorinated phenyl
ring. The succinic acid backbone protons would likely present a more complex pattern of
multiplets in the d 2.5-4.5 ppm range due to the presence of a chiral center, creating
diastereotopic protons. The acidic protons of the carboxylic acid groups would appear as
broad singlets, the chemical shift of which is dependent on the solvent and concentration.

[1]

o 13C NMR: The carbon NMR would display distinct signals for the aromatic carbons, the two
carbonyl carbons of the carboxylic acids, and the two aliphatic carbons of the succinic acid
backbone.[1]

o Fourier Transform Infrared (FT-IR) Spectroscopy: The IR spectrum would be characterized
by a broad O-H stretching band for the carboxylic acid groups. The C=0 stretching of the
carboxylic acids would also be prominent.[1]

o High-Resolution Mass Spectrometry (HRMS): HRMS is essential for confirming the
elemental composition of the molecule by providing a highly accurate mass measurement.[1]

Synthesis and Chemical Reactivity

While specific, detailed synthesis protocols for 2-(2,6-Dichlorophenyl)succinic acid are not
readily available in peer-reviewed literature, a plausible synthetic route can be inferred from
related chemical transformations.

Postulated Synthesis Pathway

A potential synthesis could involve the reaction of a 2,6-dichlorophenyl derivative with a
succinic acid precursor. A related synthesis has been reported for N-(2,6-
dichlorophenyl)succinamic acid, which is formed from the reaction of succinic anhydride and
2,6-dichloroaniline.[1] This suggests a possible pathway for the target molecule.

Below is a conceptual workflow for the synthesis of 2-(2,6-Dichlorophenyl)succinic acid.
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Caption: A plausible synthetic workflow for 2-(2,6-Dichlorophenyl)succinic acid.

Key Chemical Transformations

The dicarboxylic acid moiety and the dichlorinated phenyl ring are the primary sites of chemical
reactivity.

o Reactions of the Carboxylic Acid Groups:

o Intramolecular Dehydration: The two carboxylic acid groups can undergo intramolecular
dehydration to form the corresponding cyclic anhydride, 2-(2,6-dichlorophenyl)succinic
anhydride. This reaction is typically facilitated by dehydrating agents such as acetyl
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chloride or phosphorus oxychloride.[1] The formation of the anhydride can be monitored
by IR spectroscopy, looking for the characteristic symmetric and asymmetric C=0
stretching bands of a cyclic anhydride.[1]

o Esterification and Amidation: The carboxylic acid groups can be readily converted to esters
or amides through standard coupling reactions, allowing for the attachment of various
other chemical moieties.

o Reactions of the Dichlorophenyl Ring:

o Nucleophilic Aromatic Substitution: The chlorine atoms on the phenyl ring can be
displaced by strong nucleophiles under forcing conditions (high temperature and
pressure). For example, reaction with hydroxide ions could yield 2-(2,6-
dihydroxyphenyl)succinic acid, while reaction with ammonia could produce 2-(2,6-
diaminophenyl)succinic acid.[1] The mechanism for this transformation likely proceeds
through a resonance-stabilized Meisenheimer complex.[1]

Analytical Methodologies for Purity Assessment and
Quantification

Robust analytical methods are essential for quality control and for quantifying the compound in
various matrices during research and development.

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the
most commonly employed techniques for assessing the purity of 2-(2,6-
Dichlorophenyl)succinic acid and for its quantification.[1]

Protocol: A General HPLC Method for Purity Analysis
e Column: Areverse-phase C18 column is typically suitable.

* Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., acetonitrile or methanol). The gradient can be
optimized to achieve good separation of the main peak from any impurities.
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Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength where the phenyl ring shows strong absorbance
(e.g., 254 nm).

Sample Preparation: The sample should be accurately weighed and dissolved in a suitable
solvent, such as the mobile phase or a mixture of water and organic solvent.

Quantification: Purity is determined by the area percentage of the main peak relative to the
total peak area. For quantitative analysis in biological matrices, a validated method with
appropriate standards and controls is necessary.

HPLC Analysis Workflow

Sample Preparation o Separation on C18 Column . Data Analysis
((Dissolution in Mobile Phase) IEEEm D RIFLE Syt (Gradient Elution) Ebeetel (Purity Assessment)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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